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Compound of Interest

Compound Name: L-778123 dihydrochloride

Cat. No.: B1674099

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-778123 is a potent dual inhibitor of farnesyltransferase (FPTase) and
geranylgeranyltransferase type | (GGPTase-l), with IC50 values of 2 nM and 98 nM,
respectively[1][2][3][4]. These enzymes catalyze the attachment of farnesyl or geranylgeranyl
isoprenoid groups to the C-terminus of specific target proteins, a critical post-translational
modification known as prenylation. Prenylation is essential for the proper subcellular
localization and function of key signaling proteins, including members of the Ras superfamily of
small GTPases. By inhibiting FPTase and GGPTase-I, L-778123 disrupts the function of
proteins like Ki-Ras, HDJ2, and Rap1A, thereby interfering with their signaling pathways[1][2]
[5]. This inhibitory action gives L-778123 promising anti-leukemia and anti-tumor activities,
making it a valuable tool in cancer research and drug development[1][3].

This document provides a detailed protocol for the preparation, storage, and handling of L-
778123 dihydrochloride stock solutions in Dimethyl Sulfoxide (DMSO) for in vitro research
applications.
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Caption: L-778123 inhibits FPTase and GGPTase-I.

Physicochemical and Handling Properties

Proper preparation of L-778123 dihydrochloride stock solutions requires accurate information
regarding its physical and chemical properties. All quantitative data is summarized below.
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Property Value Reference(s)

4-((5-((4-(3-chlorophenyl)-3-
oxopiperazin-1-yl)methyl)-1H-

Chemical Name imidazol-1- [5]
yl)methyl)benzonitrile
dihydrochloride

Molecular Formula C22H22CI3NsO [5]
Molecular Weight 478.80 g/mol [1][5]
CAS Number 183499-56-1 [5]
Appearance Solid powder [5]
Solubility Soluble in DMSO [4][5]

Experimental Protocol: Stock Solution Preparation

This section details the necessary materials and a step-by-step procedure for preparing a 10
mM stock solution of L-778123 dihydrochloride in DMSO.

Materials and Equipment
o L-778123 dihydrochloride powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

e Microcentrifuge tubes or amber glass vials

» Pipettors and sterile, disposable tips

» \ortex mixer

o (Optional) Sonicator water bath
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Caption: Workflow for preparing the stock solution.
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Step-by-Step Procedure

Pre-weighing Preparation: Before opening, allow the vial of L-778123 dihydrochloride to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of
moisture onto the hygroscopic powder.

Weighing: On a calibrated analytical balance, carefully weigh the desired amount of L-
778123 dihydrochloride powder into a sterile microcentrifuge tube or vial. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.788 mg.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of fresh,
anhydrous DMSO to the vial containing the powder. To ensure all powder is wetted, add the
solvent directly onto the powder.

o Calculation Formula: Volume of DMSO (L) = Mass of Compound (g) / (Molecular Weight (
g/mol ) x Desired Concentration (mol/L))

Dissolution: Close the vial tightly and vortex thoroughly until the powder is completely
dissolved. If necessary, brief sonication in a water bath can aid dissolution[6]. Visually
inspect the solution to ensure no particulates are present. Note that moisture-absorbing
DMSO can reduce solubility; always use fresh DMSO[3][7].

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots as recommended in Section 4.

Stock Solution Concentration Calculator

To facilitate the preparation of various stock solution concentrations, the following table

provides the required mass of L-778123 dihydrochloride for common volumes of DMSO.
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Desired Mass for 0.1 Mass for 0.5 Mass for 1.0 Mass for 5.0
Concentration mL DMSO mL DMSO mL DMSO mL DMSO
1mM 0.048 mg 0.239 mg 0.479 mg 2.394 mg

5 mM 0.239 mg 1.197 mg 2.394 mg 11.97 mg

10 mM 0.479 mg 2.394 mg 4.788 mg 23.94 mg

20 mM 0.958 mg 4.788 mg 9.576 mg 47.88 mg

Calculations are
based on a
Molecular Weight
of 478.80 g/mol .

Storage and Stability

Proper storage is critical to maintain the integrity and activity of L-778123 dihydrochloride.
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Storage )
Form Duration Notes Reference(s)
Temperature
Store in a dry,
i Short-term
Solid Powder 0to 4°C dark [5]
(days/weeks) ]
environment.
Long-term Protect from
-20°C _ [5]
(months/years) moisture.
Not generally
DMSO Stock Short-term recommended
_ 0to 4°C _ [8]
Solution (days/weeks) for optimal
stability.
Aliquot to avoid
-20°C Up to 1 month freeze-thaw [71[8]
cycles.
Recommended
-80°C Up to 1 year for long-term [6][7]

storage.

Safety Precautions

o L-778123 dihydrochloride is for research use only and is not intended for human or

veterinary use.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling the compound.

o Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

o Consult the Safety Data Sheet (SDS) provided by the manufacturer for complete safety and

handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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